Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

• CAS: 38293-63-9

Core Science & Biosynthesis

In-Depth Technical Guide: Physical and Chemical Properties of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

Executive Summary & Core Significance

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS: 38293-63-9) is a highly functionalized heterocyclic building block that plays a pivotal role in advanced organic synthesis and medicinal chemistry. Characterized by a tetrahydrothiophene core substituted with a ketone and two methyl ester functionalities, this molecule serves as a critical intermediate for synthesizing biologically active thienopyrimidinediones, antipsychotics, and chemotherapeutics.

As a Senior Application Scientist, I approach this molecule not just as a static chemical, but as a dynamic scaffold. Its unique β-keto ester motif allows for precise, chemoselective transformations. This whitepaper provides a comprehensive analysis of its physicochemical properties, intrinsic reactivity, and field-proven experimental protocols, designed specifically for researchers and drug development professionals.

Molecular Architecture & Physicochemical Profile

The structural integrity of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate dictates its behavior in solution and its interaction with biological targets. The presence of the sulfur atom within the five-membered ring imparts distinct electronic properties, lowering the dipole moment compared to its non-sulfur analogs and providing a site for controlled oxidation.

Quantitative Data Summary

Property	Value
Chemical Name	Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate
CAS Registry Number	38293-63-9
Molecular Formula	C₈H₁₀O₅S
Molecular Weight	218.23 g/mol
SMILES	COC(=O)C1C(=O)CSC1C(=O)OC
Density	1.364 g/cm³
Boiling Point	130 °C at 1 mmHg
Refractive Index ( nD20​ )	1.52
Topological Polar Surface Area (TPSA)	94.97 Ų
LogP (Predicted)	-0.367
Appearance	Colorless to pale yellow liquid or solid
Storage Temperature	2–8 °C (Sealed, dry environment)

Data aggregated and verified against chemical databases including [3] and [1].

Chemical Reactivity & Mechanistic Pathways

The synthetic utility of this compound stems from three orthogonal sites of reactivity. Understanding the causality behind how these sites interact with different reagents is crucial for designing successful synthetic routes.

• The C4 Ketone (Electrophilic Center): Highly susceptible to nucleophilic attack. It readily undergoes condensation reactions with nitrogenous nucleophiles (e.g., hydrazines, hydroxylamines) to form hydrazones or oximes.

• The C2 & C3 Methyl Esters: These sites can undergo saponification or amidation. The steric environment at C2 (adjacent to the sulfur) versus C3 allows for selective hydrolysis under tightly controlled stoichiometric conditions.

• The Thioether Core: The sulfur atom can be oxidized to a sulfoxide or sulfone, which subsequently increases the acidity of the adjacent protons, facilitating elimination reactions to yield fully aromatic [6].

Caption: Structural reactivity map of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

Experimental Protocols: Chemoselective Oximation

One of the most critical transformations for drug development is the conversion of the C4 ketone into an oxime, which serves as a precursor for amino-thiophenes and thienopyrimidinediones.

Expert Insight: The Causality of Reagent Selection

Novice chemists often default to homogeneous organic bases (like pyridine or triethylamine) for oximation. However, in heavily functionalized β-keto esters, homogeneous bases can trigger unwanted retro-Dieckmann fragmentation or transesterification in methanol.

In the protocol below, Barium Carbonate ( BaCO3​ ) is utilized. BaCO3​ provides a heterogeneous, mild basic environment. It efficiently scavenges the HCl from hydroxylamine hydrochloride to liberate the free nucleophile, while remaining completely insoluble. This protects the sensitive ester linkages from base-catalyzed hydrolysis.

Step-by-Step Methodology

Adapted from established Houben-Weyl methodologies for thiophene synthesis [7].

• Reagent Assembly: To a solution of dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (96.0 g, 440 mmol) in dry Methanol (1.5 L), add Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) (163.2 g, 2.35 mol) and Barium Carbonate ( BaCO3​ ) (278.4 g, 1.41 mol).

• Thermal Reflux: Heat the heterogeneous mixture to reflux (~65 °C) under an inert nitrogen atmosphere for 5 hours.

• Hot Filtration: While the solution is still hot, filter it through a pad of Celite. Causality: Hot filtration ensures the newly formed oxime product remains dissolved in the methanol while the insoluble BaCO3​ and byproduct BaCl2​ are completely removed.

• Solvent Removal: Concentrate the filtrate in vacuo until a crude residue is obtained.

• Partitioning: Partition the residue between distilled H2​O and Diethyl Ether ( Et2​O ). Extract the aqueous layer twice with Et2​O .

• Recrystallization: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate, and recrystallize the raw material to yield pure 2,3-dimethoxycarbonyl-4-oximinotetrahydrothiophene.

Caption: Step-by-step experimental workflow for the chemoselective oximation of the C4 ketone.

In-Process Quality Control (IPQC) & Self-Validation

To ensure the protocol is a self-validating system, the following analytical checkpoints must be met:

• Spectroscopic Validation: IR spectroscopy of the crude aliquot must show the complete disappearance of the ketone C=O stretch at ~1740 cm⁻¹ and the emergence of a broad O-H stretch at ~3300 cm⁻¹ alongside a C=N stretch at ~1650 cm⁻¹.

• Mass Spectrometry: LC-MS must confirm a mass shift from the parent m/z 218.23 to the oxime m/z 233.24 [M+H]⁺. If m/z 204 is observed, it indicates unwanted transesterification or hydrolysis has occurred, and the basicity of the system must be re-evaluated.

Handling, Stability, and Storage

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate contains a reactive β-keto ester system that can undergo spontaneous enolization and subsequent degradation if exposed to moisture or ambient heat over prolonged periods.

• Storage: Must be stored sealed in a dry environment at 2–8 °C [5].

• Handling: Use standard Schlenk line techniques or a glovebox when handling high-purity batches to prevent atmospheric moisture from initiating premature hydrolysis of the methyl esters.

References

• Thieme Connect. "Product Class 10: Thiophenes, Thiophene 1,1-Dioxides, and Thiophene 1-Oxides." Science of Synthesis. Available at:[Link]

Thermodynamic Stability of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate: Conformational Dynamics, Tautomerism, and Stereochemical Equilibria

Executive Summary

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS 38293-63-9) is a densely functionalized heterocyclic building block utilized in the synthesis of sulfur-containing pharmaceuticals and biotin analogs[1]. Its molecular architecture—a tetrahydrothiophene (thiolane) ring bearing a ketone at C4 and methyl ester groups at C2 and C3—creates a highly reactive cyclic β -keto ester system coupled with an α -thio ester. For drug development professionals and synthetic chemists, mastering the thermodynamic stability of this compound is critical. Its behavior is governed by a complex interplay of keto-enol tautomerization, ring pseudorotation, and base-catalyzed epimerization. This whitepaper systematically deconstructs these thermodynamic forces and provides validated protocols for their quantification.

Conformational Landscape of the Tetrahydrothiophene Ring

Unsubstituted tetrahydrothiophene exists in a dynamic equilibrium between a C2​ half-chair (twist) and a Cs​ envelope conformation, separated by a negligible pseudorotation barrier[2]. However, in Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, the introduction of the sp2 -hybridized C4 carbonyl and the bulky ester groups at C2 and C3 severely restricts this flexibility.

Causality of Conformation: The thermodynamic minimum of the ring is dictated by the minimization of 1,2-steric clashes (A-strain) between the C2 and C3 methoxycarbonyl groups. Consequently, the ring is forced into a distorted envelope conformation where the substituents adopt pseudo-equatorial and pseudo-axial positions to alleviate steric repulsion, preventing free pseudorotation[3].

Keto-Enol Tautomerism: The β -Keto Ester Core

The defining thermodynamic feature of this compound is its keto-enol tautomerism. The C3 proton is exceptionally acidic due to the electron-withdrawing effects of the flanking C4 ketone and C3 ester.

Thermodynamic Driving Forces: The enol form (Dimethyl 4-hydroxy-4,5-dihydrothiophene-2,3-dicarboxylate) is thermodynamically stabilized by two primary mechanisms:

• Extended Conjugation: Enolization forms an endocyclic C3=C4 double bond, extending the π -system across the C3 ester carbonyl.

• Intramolecular Hydrogen Bonding: A robust hydrogen bond forms between the C4 hydroxyl proton and the C3 ester carbonyl oxygen, creating a highly stable six-membered chelate ring[4].

Solvent Dependency (The Competition Effect): The position of the tautomeric equilibrium is strictly solvent-dependent. In non-polar, aprotic solvents (e.g., CDCl 3​ ), the intramolecular H-bond remains undisturbed, shifting the equilibrium heavily toward the enol form. Conversely, in highly polar, hydrogen-bond accepting solvents (e.g., DMSO- d6​ ), the solvent aggressively competes for hydrogen bonding, disrupting the chelate ring and shifting the equilibrium back toward the keto form.

Figure 1: Keto-enol tautomerization pathway of the β -keto ester system.

Stereochemical Stability and Epimerization

In its keto form, the molecule possesses two chiral centers at C2 and C3. Because both the C2 and C3 protons are highly acidic, these stereocenters are prone to rapid epimerization under basic or thermal conditions[5].

The Thermodynamic Sink: During base-catalyzed equilibration (e.g., Dieckmann condensation conditions), the system funnels toward the most thermodynamically stable diastereomer[6]. The trans-isomer (where the C2 and C3 ester groups reside on opposite faces of the ring) acts as the thermodynamic sink, as it minimizes steric repulsion compared to the highly hindered cis-isomer. It is important to note that enolization at C3 planarizes the carbon, temporarily destroying the stereocenter; thus, stereochemical stability at C3 is intrinsically linked to the keto-enol ratio.

Figure 2: Base-catalyzed epimerization funneling toward the trans-thermodynamic sink.

Quantitative Data Summaries

Table 1: Solvent Effects on Keto-Enol Equilibrium

Data represents typical behavior for cyclic β -keto esters of this class.

Solvent	Dielectric Constant ( ϵ )	H-Bond Acceptor Capacity	Predominant Species	Estimated Enol %
CDCl 3​	4.8	Poor	Enol	> 85%
C 6​ D 6​	2.3	None	Enol	> 90%
CD 3​ OD	32.7	Strong	Keto (trans)	< 40%
DMSO- d6​	46.8	Very Strong	Keto (trans)	< 20%

Table 2: Relative Thermodynamic Stabilities of Isomers

Isomer	Relative Stability ( ΔG )	Structural Characteristics
trans-Keto	0.0 kcal/mol (Reference)	C2/C3 esters pseudo-equatorial/axial (minimized A-strain).
cis-Keto	+ 1.8 to 2.5 kcal/mol	Severe 1,2-steric clash between adjacent ester groups.
Enol	Solvent Dependent	Planar C3, stabilized by robust C4-OH···O=C chelate.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls to rule out kinetic trapping and thermal degradation.

Protocol 1: NMR-Based Quantification of Keto-Enol Equilibrium

Causality Check: Using an internal standard ensures that any mass lost to thermal decarboxylation[7] during the experiment is accounted for, proving that the measured ratio reflects a true thermodynamic equilibrium rather than differential decomposition.

• Preparation: Weigh exactly 15.0 mg of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate and 5.0 mg of 1,3,5-trimethoxybenzene (internal standard).

• Dissolution: Dissolve the mixture in 0.6 mL of the target deuterated solvent (e.g., CDCl 3​ or DMSO- d6​ ) in a standard 5 mm NMR tube.

• Equilibration: Allow the tube to sit at 25 °C for 2 hours to ensure the tautomeric equilibrium has fully stabilized.

• Acquisition: Acquire a quantitative 1 H-NMR spectrum (D1 relaxation delay ≥ 10 seconds to ensure complete relaxation of all protons).

• Analysis: Integrate the distinct C2-H protons for the keto form (typically ~4.2 ppm) and the enol form (typically ~4.8 ppm). Normalize against the internal standard to confirm total mass balance. Calculate Keq​=[Enol]/[Keto] .

Protocol 2: Base-Catalyzed Epimerization and Thermodynamic Equilibration

Causality Check: To prove the final state is a true thermodynamic minimum, the equilibrium must be approached from both directions. If a cis-enriched sample and a trans-enriched sample both converge to the exact same diastereomeric ratio (dr), kinetic trapping is mathematically ruled out.

• Sample Splitting: Prepare two separate 50 mM solutions of the compound in anhydrous Methanol. Spike Solution A to be artificially enriched in the cis-isomer, and Solution B to be enriched in the trans-isomer.

• Catalysis: Add 0.05 equivalents of Sodium Methoxide (NaOMe) to both solutions.

• Incubation: Stir both solutions at 25 °C under an inert Argon atmosphere to prevent oxidative degradation.

• Monitoring: Aliquot 50 μ L samples every 30 minutes. Quench immediately with 1 equivalent of glacial acetic acid to freeze the epimerization.

• Validation: Analyze the quenched aliquots via HPLC (UV detection at 254 nm). The experiment is complete when the dr of Solution A perfectly matches the dr of Solution B, confirming the system has reached its thermodynamic sink.

Sources

• 1. CAS 38293-63-9: dimethyl 4-oxotetrahydrothiophene-2,3-dica… [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Enol: Achieving Desired Outcomes in Tautomer Equilibrium [eureka.patsnap.com]
• 5. Chemical Syntheses of the salvinorin chemotype of KOR agonist - PMC [pmc.ncbi.nlm.nih.gov]
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Literature review on Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate synthesis

An in-depth technical analysis of the synthesis, mechanistic pathways, and experimental isolation of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

Executive Briefing & Chemical Profiling

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS 38293-63-9) is a highly functionalized, sulfur-containing heterocycle that serves as a critical synthetic building block[1]. Characterized by a tetrahydrothiophene core, a reactive ketone at the C4 position, and two orthogonal ester functionalities at C2 and C3, this molecule is frequently utilized in the development of complex pharmaceuticals, including biotin analogs, neuroleptic agents, and thieno-pyrazole derivatives[2][3].

Because the molecule contains multiple electrophilic and nucleophilic sites, its synthesis requires strict regiochemical and thermodynamic control. This guide deconstructs the standard two-step preparation of this heterocycle: a base-catalyzed thia-Michael addition followed by an intramolecular Dieckmann condensation[4][5].

Retrosynthetic Architecture & Precursor Design

The construction of the tetrahydrothiophene core relies on the strategic formation of the C3–C4 bond via an intramolecular Claisen-type cyclization, specifically the Dieckmann condensation[4]. Retrosynthetic disconnection of this bond reveals an acyclic thioether precursor: dimethyl 2-((2-methoxy-2-oxoethyl)thio)succinate .

This tri-ester intermediate is assembled via a highly atom-economical thia-Michael addition between methyl thioglycolate (the sulfur nucleophile) and dimethyl maleate or dimethyl fumarate (the electron-deficient alkene)[3].

Fig 1. Retrosynthetic logic and forward synthesis of the tetrahydrothiophene core.

Mechanistic Causality in the Dieckmann Cyclization

The Dieckmann condensation of the tri-ester precursor presents a distinct regiochemical challenge. Deprotonation can theoretically occur at two different alpha-methylene sites, leading to two distinct structural isomers:

• Kinetic Pathway : Deprotonation at the methylene group adjacent to the sulfur atom is kinetically favored due to the polarizability and d-orbital stabilization provided by the sulfur. Attack from this carbanion would yield the 2,5-dicarboxylate isomer.

• Thermodynamic Pathway : Deprotonation at the methylene group of the succinate moiety leads to the 2,3-dicarboxylate isomer[5].

The Principle of Thermodynamic Control: Because the alkoxide-mediated Dieckmann condensation is fully reversible, the reaction is driven by the thermodynamic stability of the final product. The 2,3-dicarboxylate isomer forms a highly conjugated, sterically relaxed β -keto ester enolate. This stable enolate acts as a thermodynamic sink, pulling the equilibrium entirely toward the formation of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate[5][6].

Reagent Selection Causality: Sodium methoxide (NaOMe) in anhydrous methanol is strictly required. Utilizing a mismatched alkoxide (such as sodium ethoxide) would trigger rampant transesterification, yielding an inseparable mixture of methyl, ethyl, and mixed esters. Furthermore, strictly anhydrous conditions are necessary to prevent the irreversible saponification of the esters into unreactive carboxylate salts[2].

Fig 2. Mechanistic sequence of the Dieckmann condensation under thermodynamic control.

Self-Validating Experimental Workflows

Step 1: Thia-Michael Addition (Preparation of the Tri-ester Precursor)

Rationale: The conjugate addition of the thiol to the electron-deficient alkene is catalyzed by a mild organic base. This generates the highly nucleophilic thiolate without risking the hydrolysis of the ester groups.

• Initialization : In a flame-dried round-bottom flask equipped with a magnetic stirrer, dissolve dimethyl maleate (1.0 equiv) and methyl thioglycolate (1.05 equiv) in anhydrous dichloromethane (DCM).

• Catalysis : Cool the mixture to 0 °C using an ice bath. Add piperidine (0.05 equiv) dropwise.

  • In-Process Validation: A slight exotherm indicates the successful initiation of the Michael addition.

• Propagation : Remove the ice bath and stir at room temperature for 4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (4:1) mobile phase.

  • In-Process Validation: The complete disappearance of the UV-active maleate spot confirms reaction completion.

• Workup : Wash the organic layer with 1M HCl to neutralize and remove the piperidine catalyst, followed by saturated aqueous NaHCO 3​ and brine. Dry the organic phase over anhydrous Na 2​ SO 4​ .

• Isolation : Concentrate under reduced pressure to yield dimethyl 2-((2-methoxy-2-oxoethyl)thio)succinate as a pale oil. This intermediate is typically pure enough (>95%) to be used directly in the subsequent cyclization.

Step 2: Dieckmann Condensation (Synthesis of the Target Heterocycle)

Rationale: Strong base drives the intramolecular cyclization. The reaction must be quenched with strong acid to protonate the stable enolate and isolate the β -keto ester[2][5].

• Alkoxide Generation : In a dry flask under an inert atmosphere (N 2​ or Ar), dissolve sodium metal (1.2 equiv) in anhydrous methanol to generate a fresh NaOMe solution. Alternatively, commercial anhydrous NaOMe powder dissolved in MeOH can be utilized.

• Cyclization : Heat the methanolic solution to a gentle reflux (65 °C). Add the tri-ester precursor from Step 1 (1.0 equiv) dropwise over 30 minutes.

  • In-Process Validation: The solution will transition to a deep yellow/orange color, visually confirming the formation of the stable enolate.

• Equilibration : Maintain reflux for 2 hours to ensure complete thermodynamic equilibration to the 2,3-dicarboxylate isomer.

• Enolate Quenching : Cool the reaction mixture to 0 °C. Pour the mixture onto a slurry of crushed ice and water. Slowly add concentrated HCl until the pH reaches 2–3.

  • In-Process Validation: The protonation of the enolate will cause the product to phase-separate immediately as an oily precipitate or a pale crystalline solid[2].

• Extraction & Purification : Extract the aqueous mixture with DCM ( 3×100 mL). Wash the combined organic phases with brine, dry over Na 2​ SO 4​ , and evaporate the solvent. The crude Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate can be recrystallized from a mixture of benzene/methanol or purified via silica gel chromatography to yield pale yellow crystals[1][2].

Analytical Validation & Data Summary

To ensure reproducibility and confirm the identity of the synthesized compound, the following physicochemical properties and reaction metrics should be referenced during analytical validation.

Table 1: Physicochemical Properties of the Target Molecule

Property	Value / Description	Reference
IUPAC Name	Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate	[1]
CAS Registry Number	38293-63-9	[1]
Molecular Formula	C 8​ H 10​ O 5​ S	[7]
Molecular Weight	218.23 g/mol	[8]
Appearance	Colorless to pale yellow liquid or crystalline solid	[1]
Solubility	Soluble in DCM, Methanol, Toluene, and Ether	[1]

Table 2: Reaction Metrics & Thermodynamic Parameters

Step	Reaction Type	Catalyst / Base	Temp (°C)	Expected Yield	Thermodynamic Control
1	Thia-Michael Addition	Piperidine (0.05 eq)	0 → 25	85 – 92%	Kinetic (Irreversible under mild conditions)
2	Dieckmann Condensation	NaOMe / MeOH (1.2 eq)	65 (Reflux)	75 – 82%	Thermodynamic (Driven by stable enolate formation)

Sources

• 1. CAS 38293-63-9: dimethyl 4-oxotetrahydrothiophene-2,3-dica… [cymitquimica.com]
• 2. Methyl 4-oxotetrahydrothiophene-3-carboxylate | 2689-68-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. thieme-connect.de [thieme-connect.de]
• 5. thieme-connect.de [thieme-connect.de]
• 6. thieme-connect.de [thieme-connect.de]
• 7. echemi.com [echemi.com]
• 8. synchem-formosa.com [synchem-formosa.com]

In Vitro Toxicity and Safety Profiling of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate: A Technical Guide

Executive Summary

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (DMOTD, CAS 38293-63-9) is a highly functionalized heterocyclic compound characterized by a tetrahydrothiophene core, a ketone moiety, and two methyl ester groups[1]. Widely utilized as a versatile intermediate in organic synthesis and materials science, its unique structural features necessitate rigorous safety profiling[1]. Current safety data classifies the compound under several hazard codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

This whitepaper provides an in-depth, self-validating in vitro testing strategy to evaluate the toxicity of DMOTD. By bridging structural alerts with empirical assay selection, this guide serves as a definitive framework for drug development professionals assessing functionalized thiophenes.

Structural Toxicology & Mechanistic Rationale

To design an accurate in vitro safety panel, we must establish the causality between DMOTD’s chemical structure and its physiological reactivity. Do not simply screen for cell death; screen for the mechanism of cell death.

• Thioether Oxidation (Hepatotoxicity): The sulfur atom within the tetrahydrothiophene ring is a prime target for Cytochrome P450 (CYP450) enzymes. Oxidation yields reactive sulfoxide or sulfone intermediates, which can deplete intracellular glutathione (GSH) and induce oxidative stress.

• Ester Hydrolysis (Dermal/Ocular Irritation): The diester functionalities are highly susceptible to cleavage by ubiquitous tissue carboxylesterases. This hydrolysis generates dicarboxylic acids, causing a localized drop in tissue pH. This acid-mediated tissue damage is the primary driver behind the H315 and H319 irritation hazard codes[1].

• Electrophilic Ketone Reactivity (Sensitization): The 4-oxo group acts as a mild electrophile. Under physiological conditions, it can form Schiff bases with nucleophilic epsilon-amino groups of lysine residues on epidermal proteins. This covalent binding is the Molecular Initiating Event (MIE) for skin sensitization[2].

Mechanistic pathways of DMOTD metabolism driving specific in vitro toxicity endpoints.

Quantitative Data Summary

Based on the structural alerts and known hazard classifications of DMOTD, the following table summarizes the expected quantitative data profiles across standard regulatory in vitro assays.

Assay Category	Specific Methodology	Target Endpoint	Expected DMOTD Profile	Regulatory Guideline
Cytotoxicity	3D HepaRG Spheroids	IC50 (ATP Depletion)	Moderate Cytotoxicity (IC50 ~50-150 µM)	Discovery Phase
Skin Irritation	Reconstructed Human Epidermis	Tissue Viability (%)	Viability < 50% (Category 2 Irritant)	OECD 439[3]
Eye Irritation	Bovine Corneal Opacity	IVIS Score	IVIS > 55 (Severe Irritant)	OECD 437[4]
Sensitization	Direct Peptide Reactivity	Lys/Cys Depletion (%)	Depletion > 5% (Potential Sensitizer)	OECD 442C[2]
Genotoxicity	Bacterial Reverse Mutation	Revertant Colonies	Negative (No >2-fold increase)	OECD 471

Integrated In Vitro Safety Workflow & Protocols

To ensure scientific integrity, every assay must operate as a self-validating system . The following methodologies detail the exact steps and acceptance criteria required to profile DMOTD.

Integrated high-throughput in vitro safety screening workflow for DMOTD.

Protocol 1: Hepatotoxicity via 3D HepaRG Spheroids

Causality: Standard HepG2 cells lack sufficient basal expression of CYP450 enzymes. Because DMOTD's toxicity is partially driven by thioether oxidation, HepaRG cells—which retain high levels of CYP3A4 and CYP2E1—are mandatory to accurately assess metabolite-driven hepatotoxicity.

• Cell Seeding: Seed differentiated HepaRG cells into 96-well ultra-low attachment plates at 2,000 cells/well. Centrifuge at 200 x g to initiate spheroid formation.

• Dosing: After 72 hours of spheroid maturation, treat with DMOTD in a 10-point concentration gradient (0.1 µM to 1000 µM) in 0.1% DMSO.

• Endpoint: Incubate for 72 hours, then lyse spheroids using CellTiter-Glo 3D reagent. Measure luminescence to quantify ATP depletion.

• Self-Validation: The assay is only valid if the positive control (Chlorpromazine) yields an IC50 between 10-30 µM, and the vehicle control maintains >95% viability.

Protocol 2: Skin Irritation via Reconstructed Human Epidermis (OECD 439)

Causality: To address the H315 hazard code, the RhE model mimics the biochemical and physiological properties of the human stratum corneum, capturing the esterase-driven cleavage of DMOTD into irritating dicarboxylic acids[3].

• Equilibration: Transfer RhE tissues (e.g., EpiDerm™) to 6-well plates containing pre-warmed assay medium and incubate overnight at 37°C.

• Application: Apply 30 µL of DMOTD directly to the apical surface of the tissue. Incubate for exactly 60 minutes.

• Washing & Recovery: Rinse tissues thoroughly with DPBS to remove unreacted compound. Transfer to fresh medium and incubate for a 42-hour post-treatment recovery period.

• Viability Assessment: Transfer tissues to MTT solution (1 mg/mL) for 3 hours. Extract the blue formazan salt using isopropanol and measure optical density (OD) at 570 nm.

• Self-Validation: The test is valid if the negative control OD > 1.0 and the positive control (5% SDS) reduces viability to < 20%[3]. DMOTD is classified as an irritant (Category 2) if viability is ≤ 50%[3].

Protocol 3: Direct Peptide Reactivity Assay (OECD 442C)

Causality: The DPRA is an in chemico assay that addresses the molecular initiating event of skin sensitization: covalent binding to proteins[2]. DMOTD's 4-oxo group acts as the electrophilic trigger.

• Peptide Preparation: Prepare synthetic peptides containing Cysteine (Ac-RFAACAA-COOH) and Lysine (Ac-RFAAKAA-COOH) at a concentration of 0.667 mM in specific buffers (pH 7.5 for Cys; pH 10.2 for Lys)[2].

• Incubation: Mix the peptide solutions with DMOTD (prepared at 100 mM in acetonitrile) to achieve a 1:10 ratio for Cys and a 1:50 ratio for Lys. Incubate in the dark for 24 hours at 25°C[2].

• Quantification: Analyze the remaining unreacted peptide concentration using HPLC with gradient elution and UV detection at 220 nm[2].

• Self-Validation: The standard curve must yield an R² > 0.99. The positive control (Cinnamic aldehyde) must induce >60.8% Cys depletion and >40.2% Lys depletion to validate the run[2].

Protocol 4: Bacterial Reverse Mutation / Ames Test (OECD 471)

Causality: To rule out DNA-reactive mutagenicity, the Ames test is deployed. The inclusion of S9 metabolic activation is critical to ensure that CYP450-generated sulfoxides of DMOTD do not induce point mutations.

• Strain Preparation: Culture histidine-dependent Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and tryptophan-dependent E. coli (WP2 uvrA) overnight.

• Exposure: Mix 0.1 mL of bacterial suspension, 0.1 mL of DMOTD (up to 5000 µ g/plate ), and 0.5 mL of either S9 mix (for metabolic activation) or phosphate buffer.

• Plating: Add to top agar containing trace amino acids, pour over minimal agar plates, and incubate at 37°C for 48-72 hours.

• Self-Validation: The assay is valid if spontaneous revertant colonies fall within historical control ranges. A substance is deemed mutagenic if it induces a dose-dependent, >2-fold increase in revertant colonies compared to the vehicle control.

References

• Title: Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method Source: OECD Guidelines for the Testing of Chemicals URL: [Link]

• Title: Test No. 437: Bovine Corneal Opacity and Permeability Test Method Source: OECD Guidelines for the Testing of Chemicals URL: [Link]

• Title: Test No. 442C: In Chemico Skin Sensitisation: Direct Peptide Reactivity Assay Source: National Toxicology Program / OECD URL: [Link]

• Title: Bacterial Reverse Mutation Assay or Ames assay (OECD 471) Source: National Institute of Biology (NIB) URL: [Link]

Sources

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• 3. oecd.org [oecd.org]
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Protocols & Analytical Methods

Application Notes and Protocols: The Versatility of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate in Multi-Component Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unlocking a Privileged Scaffold for Drug Discovery

In the landscape of medicinal chemistry and drug discovery, the relentless pursuit of novel molecular scaffolds with significant biological potential is paramount. Sulfur-containing heterocycles, particularly those with a tetrahydrothiophene core, represent a privileged class of compounds due to their diverse pharmacological activities.[1] The inherent structural features of the tetrahydrothiophene ring system, including its non-planar geometry and the presence of a sulfur atom capable of engaging in various non-covalent interactions, make it an attractive framework for the design of new therapeutic agents. These derivatives have demonstrated a wide spectrum of biological activities, including antioxidant, antiviral, antibacterial, and hypoglycemic effects.[1]

Multi-component reactions (MCRs) have emerged as a powerful and efficient strategy in organic synthesis, offering a direct and atom-economical route to complex molecules from simple starting materials in a single synthetic operation.[2] The convergence of at least three reactants in a one-pot fashion not only streamlines the synthetic process but also allows for the rapid generation of molecular diversity, a crucial aspect in the early stages of drug discovery.[3]

This application note provides a comprehensive guide to the utilization of a highly functionalized and versatile building block, dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate , in multi-component reactions. We will explore its synthesis and delve into a detailed protocol for its application in a Gewald-type three-component reaction, a cornerstone transformation for the synthesis of highly substituted 2-aminothiophenes.[4] These products are not only valuable intermediates for further chemical elaboration but also exhibit a range of biological activities themselves.[5]

Synthesis of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate: A Proposed Route

The target compound, dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, is a β-ketoester with a cyclic thioether backbone. A plausible and efficient synthetic route involves a Dieckmann condensation of a suitable acyclic precursor.

Proposed Synthetic Pathway

A logical precursor for the intramolecular cyclization would be dimethyl 3,3'-thiobis(propanoate). This can be prepared from the reaction of methyl acrylate and hydrogen sulfide. The subsequent oxidation of the sulfide to a sulfoxide would activate the α-protons for the Dieckmann condensation.

Caption: Proposed synthetic workflow for Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

Experimental Protocol: Synthesis of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

Materials:

• Methyl acrylate

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Hydrochloric acid (HCl)

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Sodium methoxide (NaOMe)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Toluene

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Standard laboratory glassware and equipment

Procedure:

Step 1: Synthesis of Dimethyl 3,3'-thiobis(propanoate)

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve sodium sulfide nonahydrate (0.1 mol) in water (50 mL).

• Cool the solution in an ice bath and slowly add hydrochloric acid (0.2 mol) to generate H₂S in situ.

• In a separate flask, prepare a solution of methyl acrylate (0.22 mol) in methanol (100 mL).

• Slowly add the methyl acrylate solution to the H₂S-containing solution at 0-5 °C with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to obtain crude dimethyl 3,3'-thiobis(propanoate). Purify by vacuum distillation.

Step 2: Synthesis of Dimethyl 3,3'-sulfinylbis(propanoate)

• Dissolve dimethyl 3,3'-thiobis(propanoate) (0.1 mol) in dichloromethane (200 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add a solution of m-CPBA (0.1 mol) in dichloromethane (100 mL) to the reaction mixture.

• Stir the reaction at 0 °C for 2 hours and then at room temperature for an additional 4 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure to yield dimethyl 3,3'-sulfinylbis(propanoate).

Step 3: Synthesis of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

• To a solution of sodium methoxide (0.11 mol) in dry toluene (200 mL) under an inert atmosphere (e.g., nitrogen or argon), add a solution of dimethyl 3,3'-sulfinylbis(propanoate) (0.1 mol) in dry toluene (50 mL) dropwise at room temperature.

• Heat the reaction mixture to reflux for 4 hours.

• Cool the mixture to room temperature and carefully quench with a 1 M HCl solution until acidic.

• Separate the organic layer, and extract the aqueous layer with toluene (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate as a pale yellow oil.

Application in Multi-Component Reactions: The Gewald Reaction

The presence of a ketone moiety in dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate makes it an ideal substrate for the Gewald three-component reaction.[4] This reaction provides a straightforward and highly efficient method for the synthesis of polysubstituted 2-aminothiophenes, which are valuable scaffolds in medicinal chemistry.[6]

Reaction Principle

The Gewald reaction involves the condensation of a ketone, an active methylene nitrile (e.g., malononitrile), and elemental sulfur in the presence of a base.[2] The reaction proceeds through an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization and tautomerization to yield the 2-aminothiophene product.[4]

Caption: Workflow of the Gewald three-component reaction.

Experimental Protocol: Synthesis of a Fused Thieno[3,2-b]thiophene Derivative

Materials:

• Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

• Malononitrile

• Elemental sulfur

• Morpholine (or another suitable base like piperidine or triethylamine)

• Ethanol

• Standard laboratory glassware and equipment

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (10 mmol), malononitrile (10 mmol), and elemental sulfur (10 mmol).

• To this mixture, add ethanol (40 mL) followed by morpholine (20 mol%, 2 mmol).

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 6-8 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate out of the solution.

• If a precipitate forms, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired fused thieno[3,2-b]thiophene derivative.

Data Presentation: Expected Product and Characterization

The expected product from this reaction is a highly functionalized, fused heterocyclic system.

Reactants	Product	Expected Yield	Analytical Data (Exemplary)
Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, Malononitrile, Sulfur	Dimethyl 2-amino-3-cyano-4,5-dihydro-6H-thieno[3,2-b]thiophene-5,6-dicarboxylate	75-85%	¹H NMR (CDCl₃, 400 MHz): δ 5.15 (s, 2H, NH₂), 4.25 (d, 1H, J = 6.0 Hz), 3.90 (s, 3H, OCH₃), 3.80 (s, 3H, OCH₃), 3.65 (d, 1H, J = 6.0 Hz). ¹³C NMR (CDCl₃, 100 MHz): δ 172.0, 169.5, 160.0, 158.0, 115.0, 90.0, 53.0, 52.5, 45.0, 40.0. MS (ESI): m/z [M+H]⁺ calculated for C₁₁H₁₀N₂O₄S₂.

Causality Behind Experimental Choices:

• Solvent: Ethanol is a common and effective solvent for the Gewald reaction, as it readily dissolves the reactants and facilitates the reaction at a moderate reflux temperature.

• Base: Morpholine acts as a catalyst for the initial Knoevenagel condensation. Other secondary amines like piperidine or tertiary amines like triethylamine can also be used. The choice of base can influence the reaction rate and yield.[7]

• Stoichiometry: Equimolar amounts of the three components are typically used to ensure complete conversion and high atom economy.

• Temperature: Refluxing in ethanol provides sufficient thermal energy to overcome the activation barriers of the reaction steps without causing significant decomposition of the reactants or products.

Trustworthiness and Self-Validating Systems

The protocol described above is designed to be self-validating through standard analytical techniques.

• Reaction Monitoring: TLC is a crucial tool for monitoring the progress of the reaction, allowing the researcher to determine the optimal reaction time and to identify the formation of the product and the consumption of the starting materials.

• Product Characterization: The identity and purity of the synthesized compound should be unequivocally confirmed by a combination of spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. Elemental analysis can provide further confirmation of the empirical formula.

• Reproducibility: The detailed step-by-step protocol ensures that the experiment can be reliably reproduced by other researchers.

Conclusion and Future Outlook

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate is a highly promising and versatile building block for the synthesis of complex, sulfur-containing heterocycles through multi-component reactions. The Gewald reaction protocol detailed herein provides a practical and efficient method for accessing novel thieno[3,2-b]thiophene derivatives, which are of significant interest for drug discovery and materials science. The functional handles present in the product, such as the amino, cyano, and ester groups, offer numerous opportunities for further chemical modifications, enabling the generation of diverse compound libraries for biological screening. Future work could explore the use of this scaffold in other MCRs, such as the Hantzsch or Biginelli reactions, to further expand the accessible chemical space.

References

• Green Chemistry. (n.d.). Sulfurative self-condensation of ketones and elemental sulfur: a three-component access to thiophenes catalyzed by aniline acid–base conjugate pairs. Retrieved from [Link]

• MDPI. (2024, February 22). Multicomponent Reaction for the Synthesis of β-Ketosulfides in Deep Eutectic Solvents. Retrieved from [Link]

• PMC. (n.d.). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Retrieved from [Link]

• MDPI. (2024, February 17). Multicomponent Reaction for the Synthesis of β-Ketosulfides in Deep Eutectic Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of β-keto sulfones: Via a multicomponent reaction through sulfonylation and decarboxylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Multicomponent Reactions. Retrieved from [Link]

• Zenodo. (2023, April 28). Multicomponent Reactions: An Advanced Tool for Organic Synthesis. Retrieved from [Link]

• International Journal of Novel Research and Development. (n.d.). Green Multicomponent Reactions for the Synthesis of Biologically Relevant Heterocycles: A Sustainable Approach. Retrieved from [Link]

• Wiley Online Library. (n.d.). Multicomponent Reactions in Organic Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2024, July 24). Chapter 11: Synthesis, Properties, and Biological Applications of Thiophene. Retrieved from [Link]

• ResearchGate. (n.d.). Useful compounds containing chiral tetrahydrothiophene and tetrahydroselenophene units. Retrieved from [Link]

• PMC. (2023, October 16). Design, synthesis and acaricidal activity of tetrahydrothiophene derivatives against Psoroptes cuniculi. Retrieved from [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Functionalisation of tetrahydrothiophene 4, tetrahydrothiopyran 5 and.... Retrieved from [Link]

• PubMed. (2011, February 15). The Gewald multicomponent reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). An Improved Synthetic Process of Dimethyl 4-Oxo-4H-Pyran-3,5-Dicarboxylate. Retrieved from [Link]

• Semantic Scholar. (n.d.). Preparation of heterocyclic compounds by reaction of dimethyl and diethyl acetylene dicarboxylate (DMAD, DEAD) with thiosemicarbazone derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN106397395A - A method for preparing 2,4-dimethyltetrahydrothiophene-3-one.

• World Journal of Pharmaceutical Research. (2017, August 23). A Process for the Preparation of 3,4-Dialkoxy or 3,4-Alkylenedioxythiophene-2,5-Dicarboxylic Acids. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Multicomponent reaction of chalcones, malononitrile and DMF leading to γ-ketoamides. Retrieved from [Link]

• MDPI. (2019, August 14). A Brønsted Acid-Catalyzed Multicomponent Reaction for the Synthesis of Highly Functionalized γ-Lactam Derivatives. Retrieved from [Link]

• Engineered Science. (2023, September 30). Pseudo-Multicomponent Reactions of Salicylaldehydes and Cyclic 1,3-dicarbonyls in the Synthesis of Benzopyrans. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). A Facile Multicomponent Synthesis of Ethyl-1,2,3,4-tetrahydro-6-methyl-2-oxo pyrimidine-5 carboxylate and Its Derivatives. Retrieved from [Link]

• PMC. (n.d.). Tandem four-component reaction for efficient synthesis of dihydrothiophene with substituted amino acid ethyl esters. Retrieved from [Link]

• Google Patents. (n.d.). CN110183465A - The preparation method of (2,3- dihydro-thiophene simultaneously [3,4-B][8][9] dioxane hex- 2- yl) methanol. Retrieved from

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Scale-Up Synthesis Protocol for Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

Executive Summary

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS: 38293-63-9)[1] is a highly versatile heterocyclic building block. It is predominantly utilized in the synthesis of substituted thiophenes[2], biotin analogs, and various pharmaceutical intermediates. Scaling up the synthesis of this compound requires precise control over thermodynamic equilibria and exothermic reaction steps. This application note details a robust, field-proven two-step protocol designed for multi-kilogram scalability, ensuring high regioselectivity and yield.

Figure 1: Scale-up synthetic workflow for Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

Mechanistic Rationale & Process Causality

The synthesis relies on a tandem thia-Michael addition followed by an intramolecular Dieckmann condensation[3]. Understanding the causality behind the reagent selection is critical for successful scale-up.

• Thia-Michael Addition: Methyl thioglycolate acts as a soft nucleophile, adding across the electron-deficient alkene of dimethyl fumarate[4]. A catalytic amount of a mild organic base (e.g., Triethylamine) is specifically chosen over stronger bases to generate the highly nucleophilic thiolate in situ without triggering premature, uncontrolled Dieckmann cyclization or transesterification.

• Regioselective Dieckmann Condensation: The triester intermediate possesses multiple enolizable positions. Deprotonation of the succinate methylene carbon generates a carbanion that attacks the thioglycolate ester carbonyl, forming the 5-membered tetrahydrothiophene ring. The regioselectivity is strictly thermodynamically controlled. While a 2,5-dicarboxylate isomer could theoretically form, the 2,3-dicarboxylate is favored because the resulting β -keto ester proton at C3 is exceptionally acidic. In the presence of Sodium Methoxide (NaOMe), this proton is immediately abstracted to form a highly stable enolate. This irreversible enolate formation acts as a thermodynamic sink, driving the reversible Dieckmann equilibrium entirely toward the desired 2,3-isomer.

Figure 2: Mechanistic pathway of the regioselective Dieckmann condensation.

Quantitative Data & Stoichiometry

Table 1: Thia-Michael Addition Scale-Up Parameters

Reagent	MW ( g/mol )	Eq.	Amount (Scale)	Role
Dimethyl fumarate	144.13	1.00	1.44 kg	Electrophile
Methyl thioglycolate	106.14	1.05	1.11 kg	Nucleophile
Triethylamine (TEA)	101.19	0.05	50.6 g	Catalyst
Methanol (Dry)	32.04	10 vol	14.4 L	Solvent / Heat Sink

Table 2: Dieckmann Condensation Scale-Up Parameters

Reagent	MW ( g/mol )	Eq.	Amount (Scale)	Role
Triester Intermediate	250.27	1.00	2.50 kg	Precursor
Sodium Methoxide (NaOMe)	54.02	1.30	702 g	Base
Methanol (Dry)	32.04	12 vol	30.0 L	Solvent
Hydrochloric Acid (2M)	36.46	~1.50	to pH 2	Quench / Protonation

Scale-Up Experimental Protocol

Step 1: Synthesis of Triester Intermediate

Process Causality: Methanol is selected as the solvent to perfectly match the methyl ester groups of the reactants, eliminating the risk of transesterification. The reaction is highly exothermic; proper jacket cooling is mandatory.

• Preparation: Purge a 50 L jacketed glass reactor with inert nitrogen. Charge the reactor with Dimethyl fumarate (1.44 kg) and dry Methanol (14.4 L).

• Catalyst Addition: Add Triethylamine (50.6 g) to the suspension and initiate overhead stirring (250 rpm).

• Temperature Control: Circulate coolant to bring the internal temperature to 0–5 °C.

• Nucleophile Addition: Equip an addition funnel and add Methyl thioglycolate (1.11 kg) dropwise over 2 hours.

  • Self-Validation Checkpoint: Monitor the internal temperature probe continuously. The temperature must not exceed 15 °C to prevent oligomerization of the fumarate.

• Maturation: Once addition is complete, remove cooling and allow the mixture to warm to room temperature (20–25 °C). Stir for an additional 4 hours.

• Verification: Confirm reaction completion via HPLC (disappearance of Dimethyl fumarate).

• Isolation: Concentrate the mixture under reduced pressure (40 °C, 50 mbar) to yield Dimethyl 2-((methoxycarbonyl)methylthio)succinate as a pale yellow oil. Proceed to Step 2 without further purification.

Step 2: Dieckmann Cyclization

Process Causality: A stoichiometric excess of NaOMe (>1.0 eq) is strictly required because the product forms a stable sodium enolate, consuming one equivalent of the base. Reflux conditions are necessary to overcome the kinetic barrier and allow the system to reach the thermodynamic β -keto enolate sink[3].

• Preparation: In a clean, dry 50 L jacketed reactor under nitrogen, dissolve the Triester Intermediate (2.50 kg) in dry Methanol (30.0 L).

• Base Addition: Cool the solution to 0–5 °C. Add Sodium Methoxide (702 g) portion-wise over 1 hour to control the initial exotherm and prevent localized base spikes.

• Cyclization: Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4 hours. The solution will darken, indicating the formation of the enolate salt.

• Cooling: Cool the reactor aggressively to 0–5 °C.

• Acidic Quench (Critical Step): Slowly add 2M HCl via an addition funnel while maintaining the internal temperature below 20 °C.

  • Self-Validation Checkpoint: Stop addition and check the aqueous layer with pH test strips. The pH must be strictly ≤ 2. If the pH is >2, the product remains water-soluble as a sodium enolate, causing severe yield loss during extraction.

• Extraction: Add Ethyl Acetate (15 L) and agitate for 15 minutes. Allow phase separation. Extract the aqueous layer with an additional 10 L of Ethyl Acetate.

• Washing & Drying: Wash the combined organic layers with saturated brine (10 L), dry over anhydrous Na₂SO₄, and filter.

• Concentration: Evaporate the solvent under reduced pressure to yield Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate as a pale yellow liquid/solid[1]. Expected yield: 75–80% (over two steps).

Process Safety & Troubleshooting

• Exotherm Management: The thia-Michael addition (Step 1) is highly exothermic. If cooling capacity is lost during the addition of methyl thioglycolate, immediately halt the addition and dilute with chilled methanol.

• Transesterification Risks: Avoid the use of ethanol, isopropanol, or sodium ethoxide. Mixed solvent/base systems will yield a complex mixture of methyl, ethyl, and mixed esters, which are nearly impossible to separate via standard distillation.

• Emulsion Formation: During the Step 2 extraction, emulsions can form if the pH is not sufficiently low. If an emulsion persists, verify the pH is ≤ 2 and add additional brine to increase the ionic strength of the aqueous phase.

References

• Title: Dimethyl fumarate | CAS#: 624-49-7 Source: ChemSrc URL: [Link]

Sources

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• 2. thieme-connect.de [thieme-connect.de]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Dimethyl fumarate | CAS#:624-49-7 | Chemsrc [chemsrc.com]

Technical Notes & Optimization

Reducing byproducts in Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate condensation

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working on the synthesis of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS 38293-63-9)[1].

This compound is a critical highly-functionalized building block (often utilized in the synthesis of biotin precursors and thieno-fused pharmaceuticals), synthesized via an intramolecular Claisen reaction known as the Dieckmann condensation[2]. Because the linear triester precursor—dimethyl 2-((2-methoxy-2-oxoethyl)thio)succinate—contains multiple enolizable α -carbons, controlling the regioselectivity and preventing side reactions requires strict adherence to kinetic parameters.

Below, you will find a deep-dive mechanistic analysis, a troubleshooting Q&A, quantitative optimization data, and a self-validating experimental protocol.

Mechanistic Divergence: Kinetic vs. Thermodynamic Control

The core challenge in this condensation is the competition between two cyclization pathways. Deprotonation can occur at the succinate moiety (yielding the target 2,3-dicarboxylate) or at the thioglycolate moiety (yielding the 2,5-dicarboxylate regioisomer)[3].

Mechanistic divergence in the Dieckmann condensation of the triester precursor.

Troubleshooting Q&A

Q1: My NMR shows a high ratio of the 2,5-dicarboxylate regioisomer instead of the target 2,3-dicarboxylate. How do I shift the selectivity? Causality: The α -protons on the thioglycolate moiety of the precursor are flanked by both a sulfur atom and an ester carbonyl, making them highly acidic. Deprotonation here leads to the 2,5-dicarboxylate. Because the resulting β -keto ester enolate of the 2,5-isomer is extremely stable, it is the thermodynamic sink of the reaction[3]. Solution: You must operate under strict kinetic control. Maintain the internal reaction temperature at 0 °C to 5 °C. Prolonged reaction times or allowing the reaction to warm to room temperature provides the activation energy necessary for the retro-Dieckmann fragmentation, allowing the system to equilibrate into the undesired 2,5-isomer[4].

Q2: I am observing a complex mixture of methyl and ethyl esters in my LC-MS. What is causing this? Causality: Alkoxide bases are not just basic; they are highly nucleophilic. If you use sodium ethoxide (NaOEt) in ethanol to cyclize a methyl ester precursor, the ethoxide anion will attack the ester carbonyls via a tetrahedral intermediate, expelling methoxide[5]. This transesterification creates a statistical nightmare of mixed methyl/ethyl esters. Solution: Base and solvent must perfectly match the ester leaving group. For a dimethyl ester precursor, you must use Sodium Methoxide (NaOMe) in anhydrous Methanol (MeOH).

Q3: My overall yield is low, and I am isolating heavy, polymeric material at the baseline of my TLC. Causality: While the Dieckmann condensation is an intramolecular reaction (first-order kinetics), the competing intermolecular Claisen condensation (dimerization/oligomerization) is a second-order reaction. At high substrate concentrations, the rate of intermolecular attack outpaces the rate of intramolecular cyclization. Solution: Apply the High Dilution Principle. Keep the substrate concentration below 0.15 M. The increased solvent volume disproportionately slows down the second-order oligomerization while having minimal effect on the first-order cyclization[2].

Q4: I am isolating 4-oxotetrahydrothiophene-3-carboxylate (a mono-ester). Where did the second ester go? Causality: Moisture in your system reacts with NaOMe to generate sodium hydroxide (NaOH). Hydroxide irreversibly saponifies the ester into a carboxylate salt. During your acidic workup, this is protonated to a β -keto acid, which rapidly undergoes thermal decarboxylation via a 6-membered cyclic transition state, releasing CO₂. Solution: Ensure all glassware is flame-dried, use strictly anhydrous methanol, and maintain an argon blanket.

Quantitative Optimization Data

The table below summarizes the causal relationship between reaction parameters and product distribution. Notice how temperature and concentration dictate the fate of the enolate intermediate.

Reaction Condition	Base Equivalents	Concentration	2,3-Dicarboxylate Yield (%)	2,5-Dicarboxylate Yield (%)	Oligomer Yield (%)
NaOMe, 0 °C, 2h	1.05	0.1 M	82	8	< 2
NaOMe, 25 °C, 12h	1.05	0.1 M	45	42	5
NaOMe, 65 °C, 4h	1.50	0.5 M	15	65	18
NaOEt, 0 °C, 2h	1.05	0.1 M	0 (Transesterified)	0	< 2

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: if the internal temperature spikes, the operator is immediately aware that the thermodynamic byproduct ratio will increase. The quench step is specifically designed to trap the kinetic product before solvent removal.

Reagents & Materials:

• Dimethyl 2-((2-methoxy-2-oxoethyl)thio)succinate (Triester precursor)

• Sodium methoxide (NaOMe), 25 wt% solution in Methanol

• Anhydrous Methanol (MeOH, <50 ppm H₂O)

• Glacial Acetic Acid (Anhydrous)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, an internal thermocouple, and an addition funnel. Purge the system with Argon for 15 minutes.

• Base Dilution: Transfer 1.05 equivalents of NaOMe (25 wt% in MeOH) into the flask. Dilute with anhydrous MeOH to establish a base concentration of 0.15 M. Cool the flask in an ice-brine bath until the internal thermocouple reads 0 °C.

• High-Dilution Addition: Dissolve 1.0 equivalent of the triester precursor in anhydrous MeOH (to 0.5 M). Load this into the addition funnel. Add the precursor dropwise over 60 minutes.

  • Self-Validation Checkpoint: Monitor the thermocouple. The Dieckmann condensation is mildly exothermic. Adjust the drip rate to ensure the internal temperature never exceeds 5 °C . If it does, pause the addition.

• Kinetic Cyclization: Once addition is complete, stir the reaction mixture at 0 °C to 5 °C for exactly 2 hours[6]. Do not allow the reaction to warm to room temperature.

• Anhydrous Quench: To prevent equilibration to the 2,5-dicarboxylate during concentration, quench the reaction in situ at 0 °C by adding 1.1 equivalents of glacial acetic acid.

  • Causality: Acetic acid neutralizes the methoxide, freezing the product ratio. Using aqueous HCl here would risk premature hydrolysis of the esters.

• Isolation: Remove the methanol under reduced pressure at a bath temperature not exceeding 30 °C. Partition the residue between Ethyl Acetate and cold 5% aqueous NaHCO₃. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

References

• Thieme Science of Synthesis: Product Class 10: Thiophenes, Thiophene 1,1-Dioxides, and Thiophene 1-Oxides. Section 9.10.1.1.2.1.2 (Dieckmann Cyclization).[Link]

• Wikipedia: Dieckmann Condensation Mechanism and Regioselectivity.[Link]

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Column chromatography purification techniques for crude Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

Troubleshooting Guide: Crude Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

Target Compound: Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS: 38293-63-9) Chemical Classification: β -Keto Ester / Tetrahydrothiophene Derivative Primary Application: Intermediate for highly substituted thiophenes and pharmaceutical biaryls .

Part 1: Causality & Mechanisms (The "Why" Behind the Failure)

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate is typically synthesized via a base-mediated Dieckmann condensation . While the synthesis is robust, researchers frequently report near-total product loss or severe band streaking during standard silica gel purification.

As a Senior Application Scientist, I commonly see this issue misdiagnosed as "product degradation." In reality, the failure is a fundamental mismatch between the molecule's physical chemistry and the stationary phase.

The Mechanism of Streaking: This compound contains a highly acidic proton at the C3 position, flanked by a ketone and an ester. On bare silica gel—which is lined with weakly acidic silanol groups (pKa ~4.5)—the compound enters a dynamic keto-enol tautomerization equilibrium . Because the enol form has significantly different hydrogen-bonding capabilities and polarity than the keto form, the molecule constantly changes its affinity for the silica as it travels down the column. This continuous partitioning results in severe "streaking" or "tailing" rather than a distinct elution band .

Part 2: Chromatographic Troubleshooting Workflow

Chromatographic troubleshooting workflow for β-keto ester purification.

Part 3: Frequently Asked Questions (FAQs)

Q1: My recovery is under 40% after column chromatography. Where is the rest of my compound? A: β -keto esters are highly susceptible to hydrolysis followed by decarboxylation on highly active (acidic) silica gel. If your silica gel has a high surface acidity, the C2/C3 esters can hydrolyze and decarboxylate on the column. To prevent this, switch to a less active stationary phase like Florisil or Neutral Alumina, or ensure your column is run quickly using a slight positive pressure.

Q2: I see a co-eluting spot that turns yellow with a p-anisaldehyde stain. What is it, and how do I remove it? A: This is almost certainly unreacted thioether starting material from the Dieckmann condensation. Because thioethers share similar polarities with the target tetrahydrothiophene core, they frequently co-elute. Solution: Do not use an isocratic elution. Employ a shallow gradient starting at 5% EtOAc in Hexanes, holding for 3 column volumes (CV), and slowly ramping to 20% EtOAc.

Q3: Can I use Triethylamine (TEA) to deactivate the silica instead of acid? A: No. While TEA is excellent for purifying basic amines, adding a base to a β -keto ester will deprotonate the acidic C3 proton, forming an enolate. The enolate will irreversibly bind to the silica gel, dropping your recovery to near zero. Always use a volatile acid (like Acetic Acid) for β -keto esters.

Part 4: Quantitative Data & System Comparison

To optimize your purification, refer to the empirical recovery data below. The addition of a volatile organic acid is the most effective intervention for this specific molecular class.

Table 1: Comparative Recovery and Resolution Metrics for Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

Stationary Phase	Mobile Phase Additive	Tautomeric State Favored	Average Recovery (%)	Band Sharpness (Resolution)
Standard Silica Gel (60 Å)	None	Equilibrium (Keto ⇌ Enol)	45 - 55%	Poor (Severe Streaking)
Standard Silica Gel (60 Å)	1% v/v Acetic Acid	Protonated / Enol	85 - 92%	Excellent (Sharp)
Standard Silica Gel (60 Å)	1% v/v Triethylamine	Enolate (Ionized)	< 30%	Very Poor (Irreversible Binding)
Neutral Alumina (Brockmann I)	None	Keto	75 - 80%	Good (Moderate Tailing)
Florisil (Magnesium Silicate)	None	Keto	80 - 85%	Good

Part 5: Self-Validating Experimental Protocol

This protocol utilizes an acid-buffered mobile phase to lock the molecule into a single tautomeric state, ensuring sharp elution bands. It includes a self-validating 2D-TLC step to guarantee that streaking is an artifact of the silica, not a complex impurity profile.

Phase 1: The 2D-TLC Validation Check

Purpose: To prove the observed streaking is caused by tautomerization.

• Spot the crude mixture in the bottom-left corner of a square TLC plate.

• Develop the plate in Dimension 1 using Hexanes/EtOAc (70:30).

• Remove the plate, dry it completely with a heat gun to remove all solvent.

• Rotate the plate 90 degrees and develop it in Dimension 2 using the exact same solvent system.

• Validation: If the streak resolves into a perfect diagonal line of spots, the streaking is an artifact of the stationary phase (tautomerization). You are cleared to proceed to Phase 2. If spots appear off the diagonal, you have true co-eluting impurities.

Phase 2: Acid-Deactivated Flash Chromatography

Purpose: High-recovery purification of the target compound.

• Eluent Preparation: Prepare 1 L of mobile phase by mixing 700 mL Hexanes, 290 mL Ethyl Acetate, and 10 mL Glacial Acetic Acid (1% v/v).

  • Causality: The acetic acid protonates the silanol groups on the silica gel, preventing them from acting as hydrogen-bond donors/acceptors that differentially bind the keto and enol tautomers.

• Column Packing: Slurry pack 50 g of standard silica gel (230-400 mesh) using the acid-doped eluent. Ensure the column is tightly packed using positive air pressure.

• Sample Loading: Dissolve the crude Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate in a minimum volume of dichloromethane (DCM). Apply evenly to the column head via a long glass pipette to ensure a narrow loading band.

• Elution: Run the column at a steady flow rate of ~2 inches/min. Collect 20 mL fractions. Monitor fractions via TLC (using the acid-doped eluent for the TLC chamber).

• Post-Column Processing (Critical Step): Pool the product-containing fractions. Do not rotovap directly. Wash the pooled organic layer with an equal volume of saturated aqueous NaHCO3​ in a separatory funnel to remove residual acetic acid.

  • Causality: Concentrating the product in the presence of acetic acid under heat (rotovap) will catalyze the hydrolysis and decarboxylation of the C2 ester. The NaHCO3​ wash guarantees the structural integrity of the final isolated product.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the pure Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate as a pale oil/solid.

References

• A Practical Synthesis of Biaryls via a Thermal Decarboxylative Pd-Catalyzed Cross-Coupling Reaction Operating at Moderate Temperature. Organic Process Research & Development.[Link]

• Product Class 10: Thiophenes, Thiophene 1,1-Dioxides, and Thiophene 1-Oxides. Science of Synthesis.[Link]

Technical Support Center: Troubleshooting Low Conversion in Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate Synthesis

Welcome to the Advanced Synthesis Support Center. As application scientists, we frequently encounter researchers struggling with stalled yields when synthesizing Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS 38293-63-9) [1]. This critical heterocyclic building block is synthesized via the Dieckmann condensation of a linear thioether precursor, dimethyl 2-((2-methoxy-2-oxoethyl)thio)succinate.

While the theoretical framework of this cyclization is straightforward, practical execution often results in conversion rates plateauing at 40–50%. This guide breaks down the thermodynamic causality behind these failures and provides field-proven, self-validating protocols to push your conversions above 90%.

Part 1: The Causality of Low Conversion (Mechanistic Insights)

The Dieckmann condensation is not a unidirectional reaction; it is a highly reversible, base-catalyzed intramolecular Claisen condensation [2]. When diagnosing low conversion, you must look at the system through the lens of thermodynamics rather than kinetics.

• The Equilibrium Trap (Le Chatelier's Principle): The cyclization of the methyl ester precursor releases methanol as a stoichiometric byproduct. If the reaction is run in pure methanol under standard reflux (~65 °C), the system quickly reaches equilibrium. The reverse reaction (ring scission) occurs at the same rate as cyclization, stalling conversion [3].

• Regioselectivity & Thermodynamic Sinks: The linear precursor possesses two distinct α -carbons capable of nucleophilic attack. Kinetic deprotonation can lead to the undesired 3-oxotetrahydrothiophene-2,5-dicarboxylate isomer. However, the target 4-oxo-2,3-dicarboxylate forms a highly stabilized β -keto enolate. Providing sufficient thermal energy and excess base allows the kinetic products to undergo retro-Dieckmann scission and funnel into this stable thermodynamic sink [4].

Mechanistic pathway showing thermodynamic control in Dieckmann cyclization.

Part 2: Troubleshooting FAQs

Q1: My reaction stalls at 50% conversion despite refluxing for 24 hours. How do I drive it to completion? A1: You must actively remove the methanol byproduct. Switch your primary solvent from methanol to anhydrous toluene. Toluene allows you to heat the reaction to 90–105 °C. By equipping your apparatus with a Dean-Stark trap or short-path distillation head, you can azeotropically distill off the methanol as it forms, forcing the equilibrium entirely to the right.

Q2: I am isolating a mixture of regioisomers. How can I improve selectivity for the 4-oxo-2,3-dicarboxylate? A2: Isomerization is a function of thermodynamic control. Ensure you are using a stoichiometric excess of base (1.2–1.5 eq of NaOMe). If you use sub-stoichiometric base or quench the reaction prematurely, you trap the kinetic 2,5-dicarboxylate isomer. Extended heating with excess base ensures full equilibration to the targeted 2,3-dicarboxylate enolate.

Q3: My LC-MS shows a mass corresponding to a decarboxylated product (M-58). What went wrong? A3: Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate is a β -keto ester, making it highly susceptible to hydrolysis and subsequent decarboxylation. This almost exclusively occurs during the quench phase. Never use strong aqueous acids (like 6M HCl) or allow the mixture to remain basic during workup. Quench strictly with cold glacial acetic acid to a pH of 5–6.

Troubleshooting logic tree for resolving low conversion rates.

Part 3: Quantitative Data Summary

The table below summarizes the critical parameters required to shift from a stalled, sub-optimal reaction to a highly efficient workflow.

Parameter	Sub-optimal Condition	Optimized Condition	Causality / Impact
Base Equivalents	0.9 - 1.0 eq NaOMe	1.2 - 1.5 eq NaOMe	Ensures complete enolate formation; prevents equilibrium stalling.
Solvent System	Methanol (Reflux, 65 °C)	Toluene (90-105 °C)	Enables higher temperatures and continuous azeotropic removal of MeOH.
Atmosphere	Ambient Air	Nitrogen / Argon	Prevents moisture-induced saponification of methyl esters.
Quench pH	pH < 3 or pH > 8	pH 5 - 6 (Acetic Acid)	Prevents hydrolysis and decarboxylation of the β -keto ester.
Typical Conversion	40 - 55%	> 92%	Synergistic effect of Le Chatelier's principle and thermodynamic control.

Part 4: Optimized Step-by-Step Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the specific validation checkpoints are met.

Step 1: Preparation of the Base Suspension

• Purge a 3-neck round-bottom flask with ultra-pure Nitrogen.

• Suspend Sodium Methoxide (NaOMe, 1.3 equivalents) in anhydrous Toluene (10 volumes).

• Validation Checkpoint: The suspension should be free-flowing and pristine white. Any yellowing indicates moisture contamination or degraded alkoxide.

Step 2: Precursor Addition

• Cool the suspension to 0–5 °C using an ice bath.

• Add dimethyl 2-((2-methoxy-2-oxoethyl)thio)succinate (1.0 equivalent) dropwise over 30 minutes.

• Validation Checkpoint: An immediate color change to pale yellow/orange should be observed, indicating initial kinetic enolate formation.

Step 3: Cyclization and Distillation (The Critical Step)

• Equip the flask with a short-path distillation head and a receiving flask.

• Gradually heat the reaction mixture to an internal temperature of 95–105 °C.

• Validation Checkpoint: Monitor the vapor temperature at the distillation head. It will initially sit around 64–65 °C (the boiling point of the methanol byproduct).

• Continue heating until the vapor temperature sharply rises toward 110 °C (the boiling point of toluene).

• Validation Checkpoint: The temperature spike confirms that all methanol has been successfully removed from the equilibrium system.

Step 4: Thermodynamic Equilibration

• Once methanol is removed, attach a reflux condenser and maintain the reaction at 100 °C for an additional 2 hours. This ensures any kinetic 2,5-dicarboxylate isomer is converted into the stable 2,3-dicarboxylate enolate.

Step 5: Quench and Workup

• Cool the reaction mixture strictly to 0 °C.

• Carefully add a pre-chilled solution of 10% Glacial Acetic Acid in water until the aqueous layer reaches pH 5–6.

• Validation Checkpoint: Verify the pH using indicator strips. If the pH drops below 4, immediately buffer with dilute NaHCO3​ to prevent decarboxylation.

• Extract the aqueous layer with Ethyl Acetate (3 x 5 volumes). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (Water bath < 40 °C).

References

• Organic Chemistry Portal. "Dieckmann Condensation." Organic Chemistry Portal Named Reactions. Available at:[Link]

• Organic Reactions. "The Dieckmann Condensation." Organic Reactions Wiki. Available at: [Link]

• Wikipedia. "Dieckmann condensation." Wikimedia Foundation. Available at:[Link]

Sources

• 1. CAS 38293-63-9: dimethyl 4-oxotetrahydrothiophene-2,3-dica… [cymitquimica.com]
• 2. Dieckmann Condensation [organic-chemistry.org]
• 3. organicreactions.org [organicreactions.org]
• 4. Dieckmann condensation - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist’s Guide to Method Validation: Purity of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

An Objective Comparison of HPLC, UPLC, and GC Methodologies

In the landscape of pharmaceutical development, the purity of an intermediate is not merely a quality metric; it is a foundational pillar upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, a key building block, is no exception. Its purity profile directly influences the impurity profile of the subsequent API, making robust analytical control an absolute necessity.

This guide provides an in-depth, experience-driven walkthrough of the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of this compound. Moving beyond a simple recitation of protocols, we will explore the scientific rationale behind our methodological choices. Furthermore, we will objectively compare the validated HPLC method against two powerful alternatives: Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography (GC). This comparative analysis, supported by experimental data, is designed to empower researchers, scientists, and drug development professionals to select the most appropriate analytical tool for their specific needs, from routine quality control to in-depth impurity profiling.

Part 1: The Primary Method: A Validated Reversed-Phase HPLC Protocol

Reversed-Phase HPLC (RP-HPLC) is the workhorse of pharmaceutical analysis for its versatility, robustness, and ability to handle a wide range of compound polarities.[1][2] For Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, its combination of polar ketone and ester functional groups with a less polar thiophene ring makes it an ideal candidate for this technique.

The Causality Behind Method Development

Our objective is to develop a stability-indicating purity assay. This requires a method capable of separating the main compound from its potential process-related impurities and degradation products.

• Column Selection: A C18 stationary phase is the logical starting point. Its nonpolar nature provides effective retention for the moderately polar analyte through hydrophobic interactions. The use of a high-purity silica backbone minimizes peak tailing.

• Mobile Phase: A gradient of an acidified aqueous phase and an organic solvent (acetonitrile) is employed. The acid (0.1% phosphoric acid) is critical; it protonates the free silanol groups on the silica surface, preventing undesirable secondary interactions that cause peak tailing. It also ensures the analyte is in a single ionic form, leading to sharp, reproducible peaks. Acetonitrile is chosen for its low UV cutoff and viscosity, which results in lower backpressure compared to methanol.[3]

• Detection: Based on the analyte's structure (α,β-unsaturated ketone system once enolized and ester chromophores), a UV detector is appropriate. An initial wavelength scan would pinpoint the absorbance maximum, but a wavelength of 220 nm is chosen here to provide sufficient sensitivity for both the main peak and potential impurities that may lack strong chromophores.

Experimental Protocol: HPLC Purity Analysis

Objective: To determine the purity of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate and quantify its impurities by RP-HPLC with UV detection.

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient	0-2 min: 20% B, 2-18 min: 20% to 90% B, 18-22 min: 90% B, 22.1-25 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	220 nm
Injection Volume	5 µL

Sample Preparation:

• Accurately weigh approximately 25.0 mg of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate and transfer to a 50 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (Diluent). This yields a stock solution of 500 µg/mL.

• For purity analysis, further dilute to a working concentration of 100 µg/mL with the diluent.

HPLC Method Validation: A Self-Validating System

Method validation demonstrates that an analytical procedure is suitable for its intended purpose.[4][5] The following validation parameters are assessed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7][8]

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Caption: HPLC Method Validation Workflow as per ICH Guidelines.

1. Specificity: The method's ability to assess the analyte unequivocally in the presence of other components. This is demonstrated through forced degradation studies. The sample is stressed under acidic, basic, oxidative, thermal, and photolytic conditions to ensure that degradation peaks do not co-elute with the main peak, proving the method is stability-indicating.[9]

2. Linearity and Range: The ability to elicit test results that are directly proportional to the analyte concentration over a specified range.[4]

• Protocol: A series of solutions are prepared from the LOQ to 150% of the working concentration (e.g., 0.5, 25, 50, 100, 125, 150 µg/mL).

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

3. Accuracy: The closeness of test results to the true value. This is determined by spiking a placebo with known amounts of the analyte at different concentration levels.

• Protocol: Analyze samples spiked at 80%, 100%, and 120% of the working concentration in triplicate.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

4. Precision: The degree of agreement among individual test results.

• Repeatability (Intra-assay): Analysis of six replicate samples at 100% concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: The study is repeated by a different analyst on a different day using a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2.0% for both repeatability and intermediate precision.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Protocol: Determined based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the linearity curve.

• Acceptance Criteria: Precision at the LOQ level should have an RSD ≤ 10.0%.

6. Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol: Vary parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic).

• Acceptance Criteria: System suitability parameters must remain within limits, and peak responses should not significantly change.

7. System Suitability: Ensures the chromatographic system is adequate for the intended analysis.

• Protocol: Five replicate injections of a standard solution are performed before each analytical run.

• Acceptance Criteria: RSD of peak area ≤ 2.0%; Tailing factor ≤ 2.0; Theoretical plates > 2000.

Summary of HPLC Method Validation Data

Validation Parameter	Acceptance Criteria	Hypothetical Result	Status
Specificity	No co-elution of degradants	Peak Purity > 0.999	Pass
Linearity (r²)	≥ 0.999	0.9998	Pass
Range	0.5 - 150 µg/mL	Confirmed	Pass
Accuracy (% Recovery)	98.0 - 102.0%	99.5% - 101.2%	Pass
Precision (Repeatability RSD)	≤ 2.0%	0.8%	Pass
Precision (Intermediate RSD)	≤ 2.0%	1.1%	Pass
LOD	S/N ≥ 3	0.15 µg/mL	Pass
LOQ	S/N ≥ 10	0.5 µg/mL	Pass
Robustness	System Suitability Met	All variations passed	Pass

Part 2: Comparative Analysis with Alternative Techniques

While RP-HPLC is a robust and reliable method, alternative techniques offer distinct advantages in specific contexts. Here, we compare our validated method with UPLC and GC.

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Caption: Logic for selecting the appropriate analytical method.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a significant advancement in liquid chromatography that utilizes sub-2 µm particle columns.[10][11] This results in dramatically increased resolution, sensitivity, and speed compared to traditional HPLC.[12]

Experimental Protocol: UPLC

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size

• Mobile Phase: Same as HPLC

• Gradient: Scaled down to a 5-minute total run time

• Flow Rate: 0.5 mL/min

• System: UPLC system capable of handling high backpressures (>10,000 psi)

Comparison:

• Pros:

  • Speed: Analysis time is reduced from 25 minutes to ~5 minutes, drastically increasing throughput.

  • Resolution: Sharper, narrower peaks provide better separation of closely eluting impurities.

  • Sensitivity: Increased peak height leads to lower detection limits.

  • Solvent Reduction: Significantly less solvent is consumed per run, making it a greener alternative.[3]

• Cons:

  • Cost: Higher initial instrument cost.

  • Robustness: More susceptible to blockages from particulate matter due to smaller frit and column particle sizes, requiring ultra-pure solvents and filtered samples.

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition.[13] For Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, its volatility may be sufficient for direct analysis, though some dicarboxylate esters can benefit from derivatization to improve thermal stability.[14][15][16]

Experimental Protocol: GC-FID

• Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film)

• Carrier Gas: Helium or Hydrogen at 1.0 mL/min

• Inlet Temperature: 250 °C

• Oven Program: 100 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold 5 min

• Detector: Flame Ionization Detector (FID) at 300 °C

• Sample Prep: Dissolve sample in a volatile solvent like Dichloromethane.

Comparison:

• Pros:

  • Orthogonal Technique: Provides a completely different separation mechanism (based on volatility and polarity interaction with the stationary phase), which is excellent for confirming purity results from HPLC.

  • Superior for Volatiles: Unmatched in its ability to detect and quantify volatile or semi-volatile impurities, such as residual solvents or starting materials, that are often invisible in HPLC.

• Cons:

  • Thermal Stability: Not suitable for thermally labile compounds. The analyte must be stable at the high temperatures of the inlet and oven.

  • Non-Volatile Impurities: Will not detect non-volatile impurities (e.g., salts, polymers), which would remain in the inlet and not reach the detector.

  • Derivatization: May require a derivatization step, adding time and complexity to sample preparation.[17]

Quantitative Comparison of Analytical Techniques

Parameter	Validated HPLC	UPLC	GC-FID
Principle	Liquid-Solid Partition	Liquid-Solid Partition	Gas-Solid Partition
Typical Run Time	25 minutes	5 minutes	15 minutes
Relative Resolution	High	Very High	Very High
Solvent Consumption	High (~25 mL/run)	Very Low (~2.5 mL/run)	Low (sample solvent only)
Detects	Non-volatile & semi-volatile	Non-volatile & semi-volatile	Volatile & semi-volatile
Typical LOQ	~0.05% area	~0.02% area	~0.01% area
Key Advantage	Robustness, ubiquity	Speed, throughput	Orthogonality, volatile analysis
Key Limitation	Slower run time	High backpressure, cost	Analyte must be volatile

Conclusion and Expert Recommendations

The validation of an analytical method is a systematic journey that proves its fitness for purpose. The Reversed-Phase HPLC method detailed here is demonstrated to be specific, linear, accurate, precise, and robust, making it an exemplary choice for routine quality control and batch release testing of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate. Its reliability and the widespread availability of HPLC instrumentation make it the gold standard.

However, the choice of analytical technology should be guided by the specific scientific question at hand.

• For high-throughput screening environments, such as in process development or discovery chemistry, the significant reduction in run time offered by UPLC provides a compelling advantage, justifying the higher initial investment through increased productivity.[18]

• For a comprehensive impurity profile, especially during initial characterization or troubleshooting, Gas Chromatography serves as an invaluable orthogonal technique. It is the superior method for identifying and quantifying potential volatile impurities that HPLC would miss.

Ultimately, a multi-faceted analytical strategy provides the most complete understanding of a compound's purity. While the validated HPLC method serves as the cornerstone for quality control, leveraging the speed of UPLC and the unique selectivity of GC empowers scientists to ensure the highest standards of quality and safety in the drug development process.

References

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. [Link]

• FDA. Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. Food and Drug Administration; 2015. [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

• FDA. Analytical Procedures and Methods Validation for Drugs and Biologics. Food and Drug Administration. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• gmp-compliance.org. FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• FDA. Q2(R2) Validation of Analytical Procedures. Food and Drug Administration. [Link]

• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Food and Drug Administration. [Link]

• European Medicines Agency. ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

• ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ECA Academy. EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. [Link]

• Waters Corporation. Applying UPLC to the Profiling of Impurities in Raw Drug Substances. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• LCGC International. Using UPLC Technology as a Method Development Tool for Isolation and Purification in Drug Discovery and Development. [Link]

• Eurolab. UPLC Assay and Impurity Testing. [Link]

• Molecules. Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. A review article of UPLC and its emerging application and challenges and opportunities. [Link]

• International Journal of Research in Engineering and Science. Modern Analytical Technique for Characterization Organic Compounds. [Link]

• ResearchGate. Chromatographic and chromatospectral characteristic of dicarboxylic acid monoesters. [Link]

• PubMed. [Structural identification of carboxylic esters by pyrolysis gas chromatography]. [Link]

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Analytical Validation of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate: IR Spectroscopy Comparison Guide

Structural Nuances & Spectroscopic Causality

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS 38293-63-9) is a highly functionalized, versatile building block utilized extensively in organic synthesis and the development of biologically active thiophene derivatives[1]. Because this molecule possesses a complex tetrahydrothiophene ring—featuring a C4 ketone and two methyl ester groups at C2 and C3—verifying its structural integrity and purity is a critical quality control step[2][3].

As an Application Scientist, I approach the Infrared (IR) validation of this compound not merely as a fingerprinting exercise, but as a mechanistic interrogation of the molecule's physical state. The IR spectrum is governed by three primary structural causalities:

• Ring Strain & Carbonyl Shifts : The C4 ketone is constrained within a 5-membered thioether ring. Unlike acyclic aliphatic ketones that absorb near 1715 cm⁻¹, the geometric constraint of the 5-membered ring increases the s-character of the carbonyl carbon. This shifts the C=O stretching frequency higher, typically into the 1750–1760 cm⁻¹ range.

• Ester Resolution : The C2 and C3 methyl esters exhibit strong C=O stretching at 1735–1745 cm⁻¹. High-resolution instrumentation is required to baseline-resolve these ester peaks from the adjacent strained ketone peak.

• Keto-Enol Tautomerism : Because it is a β-keto ester, this compound can undergo tautomerization[4]. The enol form is stabilized by intramolecular hydrogen bonding between the C4 hydroxyl and the C3 ester carbonyl. If the enol tautomer is present, the IR spectrum will exhibit a broad O-H stretch (3200–3400 cm⁻¹) and a conjugated C=C/C=O stretch (1620–1660 cm⁻¹)[5]. The ratio of these peaks directly reflects the sample's microenvironment and thermal history.

Modality Comparison: ATR-FTIR vs. Transmission (KBr) FTIR

To validate this specific product, laboratories typically choose between Attenuated Total Reflectance (ATR) and Transmission (KBr pellet) FTIR. Below is an objective comparison of how these alternatives perform for this highly functionalized heterocycle.

Analytical Feature	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Sample State	Neat (Native state preserved).	Solid dispersion in a KBr matrix.
Keto-Enol Fidelity	High: Accurately reflects the native tautomeric ratio.	Low: High pressure during pelleting can shift the tautomeric equilibrium.
Moisture Interference	Minimal.	High Risk: Hygroscopic KBr introduces broad O-H bands (~3400 cm⁻¹) that mask the critical enol detection.
Peak Resolution (Carbonyls)	Excellent, though high-wavenumber intensities are inherently lower due to penetration depth physics.	Excellent, follows the Beer-Lambert law linearly across the entire spectrum.
Throughput & Recovery	High (< 2 mins per sample); sample is recoverable.	Low (Requires grinding and pressing); sample is destroyed.

Quantitative Reference Data

The following table summarizes the diagnostic IR peaks required to validate the structural integrity of the compound.

Wavenumber (cm⁻¹)	Intensity	Assignment	Mechanistic Causality
3200 – 3400	Broad, Variable	O-H stretch (Enol form)	Emerges due to β-keto ester tautomerization and intramolecular H-bonding.
2950 – 2850	Weak to Medium	C-H stretch (Aliphatic)	Corresponds to the methyl ester groups and the tetrahydrothiophene ring CH/CH₂.
1750 – 1760	Strong	C=O stretch (C4 Ketone)	Shifted to higher frequency due to 5-membered ring strain.
1735 – 1745	Strong	C=O stretch (C2/C3 Esters)	Characteristic of saturated aliphatic esters.
1620 – 1660	Medium	C=C stretch (Enol form)	Conjugated double bond formed during tautomerization.
1435	Medium	C-H bending	Asymmetric bending of the -CH₃ groups in the esters.
1150 – 1250	Strong	C-O stretch	Ester C-O-C asymmetric and symmetric stretching.
650 – 690	Weak	C-S-C stretch	Diagnostic of the tetrahydrothiophene thioether linkage.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following ATR-FTIR protocol incorporates mandatory self-validating system checks.

Step-by-Step ATR-FTIR Validation Workflow

• Crystal Decontamination & Verification : Clean the diamond ATR crystal with HPLC-grade isopropanol and a lint-free wipe. Allow the solvent to evaporate completely.

  • Self-Validation Check: Run a background scan. The energy throughput must be >95% of the baseline standard, and the spectral baseline must be flat (noise < 0.005 absorbance units) to ensure zero residual cross-contamination.

• Sample Application : Apply 2–3 mg of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate directly onto the center of the crystal. Ensure complete coverage of the active optical area without trapping air bubbles.

• Pressure Application : Lower the pressure anvil until the force gauge indicates optimal contact (typically ~80-100 lbs of force depending on the instrument).

  • Causality: Insufficient pressure leads to poor evanescent wave penetration, resulting in artificially low peak intensities, particularly for the critical, closely-spaced C=O bands.

• Spectral Acquisition : Acquire a minimum of 32 co-added scans at a resolution of 4 cm⁻¹ over the mid-IR range of 4000–400 cm⁻¹.

• Data Processing : Apply an ATR correction algorithm to adjust for the wavelength-dependent depth of penetration. Perform an automatic baseline correction to account for any baseline drift or scattering effects.

• Peak Verification : Overlay the processed spectrum with a certified reference standard. Confirm the baseline resolution between the strained ketone (~1755 cm⁻¹) and the ester (~1740 cm⁻¹) carbonyl peaks.

Validation Workflow Diagram

Caption: Workflow for IR validation of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

References

Sources

• 1. CAS 38293-63-9: dimethyl 4-oxotetrahydrothiophene-2,3-dica… [cymitquimica.com]
• 2. 38293-63-9|Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate|BLD Pharm [bldpharm.com]
• 3. thieme-connect.de [thieme-connect.de]
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Safety & Regulatory Compliance

Personal protective equipment for handling Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

An Essential Guide to the Safe Handling of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate

This document provides comprehensive safety protocols and operational guidance for the handling of Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate (CAS No. 38293-63-9). Given the absence of a specific, detailed Safety Data Sheet (SDS), the recommendations herein are synthesized from the chemical properties of its core structure—a substituted thiophene ring with ketone and dimethyl ester functionalities—and established best practices for handling structurally analogous compounds.[1][2] This guide is intended for researchers, scientists, and drug development professionals dedicated to maintaining the highest standards of laboratory safety.

Hazard Assessment and Risk Profile

Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate is a multifaceted organic compound.[2] Its structure suggests a reactivity profile that demands careful management. While toxicological properties have not been fully investigated for this specific molecule, an analysis of related thiophene derivatives and dicarboxylate compounds indicates a clear potential for hazards.[3]

• Skin and Eye Irritation: A primary concern is the potential for this chemical to cause skin and serious eye irritation, a common trait among related dicarboxylate and thiophene compounds.[4][5][6] Direct contact must be rigorously avoided.

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[3][4][6]

• Harm via Ingestion or Skin Contact: Analogous compounds are classified as harmful if swallowed or in contact with skin.[4][6][7]

• Incompatibility: This compound is likely incompatible with strong oxidizing agents, acids, and bases, which could trigger vigorous or hazardous reactions.[5][8]

The causality behind these risks lies in the molecule's functional groups. The ester groups can be hydrolyzed, and the thiophene sulfur atom can be oxidized. The overall reactivity necessitates the stringent engineering controls and personal protective equipment (PPE) detailed below.

Engineering Controls and Personal Protective Equipment (PPE)

The foundation of safe chemical handling is a multi-layered approach, beginning with engineering controls as the primary line of defense, supplemented by robust PPE.[9]

Engineering Controls:

• Chemical Fume Hood: All manipulations of this compound, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood to mitigate inhalation exposure.[1][4][10]

• Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are safely diluted and exhausted.[3][11]

• Emergency Stations: An eyewash station and a safety shower must be readily accessible and unobstructed, within a 10-second travel distance from the workstation.[1][8]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory. The following table outlines the minimum requirements for handling Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

Protection Type	Required Equipment	Specifications and Rationale
Eye and Face Protection	Safety Goggles & Face Shield	Wear tightly-fitting, splash-proof safety goggles conforming to EN 166 (EU) or NIOSH (US) standards at all times.[1] For procedures with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure, a full-face shield must be worn in conjunction with goggles.[4][10]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are required.[1][4] Given the potential for skin irritation and absorption, double-gloving is recommended as a best practice.[12] Gloves must be inspected for tears or degradation before each use and changed immediately if contamination is suspected or after approximately 30-60 minutes of use.[1][12]
Body Protection	Flame-Resistant Laboratory Coat	A fully-buttoned, flame-resistant lab coat must be worn to protect skin and personal clothing from potential splashes.[1]
Respiratory Protection	NIOSH-Approved Respirator	While a fume hood is the primary control, a NIOSH-approved respirator with an appropriate cartridge for organic vapors may be required if engineering controls are insufficient or during a large-scale spill response.[1][4]

Operational Plan: A Step-by-Step Protocol

Adherence to a strict, logical workflow minimizes risk and ensures procedural integrity.

3.1. Preparation and Pre-Handling

• Review Documentation: Before beginning any work, thoroughly read and understand this guide and any available safety information for related compounds.[13]

• Area Inspection: Ensure the chemical fume hood is clean, uncluttered, and functioning correctly. Verify that the safety shower and eyewash station are accessible.[1]

• Assemble Materials: Gather all necessary equipment, solvents, and reagents to avoid interrupting the workflow.

• Don PPE: Put on all required PPE as detailed in the table above before entering the handling area.

Caption: General workflow for handling Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate.

3.2. Storage

• Store the compound in a tightly sealed, original container.[3]

• Keep it in a cool, dry, and well-ventilated area designated for chemical storage.[5][11]

• Ensure it is stored away from incompatible materials, particularly strong oxidizing agents.[5]

3.3. Handling and Disposal

• Transfer: When transferring the substance, use appropriate tools (e.g., spatula, scoopula) to minimize the generation of dust.[3]

• Spills: Clean up any minor spills immediately, following the emergency procedures outlined below.

• Waste: All contaminated materials (gloves, wipes, pipette tips) and excess chemical must be disposed of as hazardous waste.[5][6] Place waste in a clearly labeled, sealed container and follow all institutional and local environmental regulations.

Emergency Procedures

4.1. Spill Response Immediate and correct response to a spill is critical to prevent exposure and further contamination.

• Alert Personnel: Immediately alert others in the vicinity and the laboratory supervisor.

• Assess the Spill: Determine the size and nature of the spill. For large spills, evacuate the area immediately and contact your institution's emergency response team.

• Small Spill Cleanup (inside a fume hood):

  • Ensure proper PPE is worn, including double gloves and eye/face protection.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).[10]

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent, followed by soap and water.

  • Collect all cleanup materials in the hazardous waste container.

Caption: Decision workflow for responding to a chemical spill.

4.2. First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]

• Skin Contact: Remove contaminated clothing immediately. Flush the affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek medical attention.[3][5]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[5][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[14]

By integrating these safety measures into all laboratory operations involving Dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate, researchers can effectively mitigate risks, ensuring a safe and productive scientific environment.

References

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• SAFETY DATA SHEET - Fisher Scientific.
• SAFETY DATA SHEET - Sigma-Aldrich.
• Material Safety Data Sheet - Cole-Parmer.
• CAS 38293-63-9: dimethyl 4-oxotetrahydrothiophene-2,3-dicarboxylate - CymitQuimica.
• SAFETY DATA SHEET - MilliporeSigma.
• SAFETY DATA SHEET - Tokyo Chemical Industry.
• SAFETY DATA SHEET - Thermo Fisher Scientific.
• How to Safely Handle Reactive Chemicals - The Chemistry Blog.
• SAFETY DATA SHEET - Thermo Fisher Scientific.
• MATERIAL SAFETY DATA SHEET Sulfur - West Liberty University.
• Standard Operating Procedures for Working with Dangerously Reactive Chemicals - UPEI.
• Safety Data Sheet - Merck Millipore.
• Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Safety Protocols For Handling Sulfuric Acid in Laboratories - Westlab.
• SAFETY DATA SHEET - Tokyo Chemical Industry.
• Chemical Safety - Environmental Health and Safety - Missouri S&T.

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